(R)-tert-Butyl 3-((6-(trifluoromethyl)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate

Specification

• Molecular Formula: C14H19F3N4O2
• Molecular Weight: 332.32 g/mol
• IUPAC Name: tert-butyl 3-[[6-(trifluoromethyl)pyrimidin-4-yl]amino]pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C14H19F3N4O2/c1-13(2,3)23-12(22)21-5-4-9(7-21)20-11-6-10(14(15,16)17)18-8-19-11/h6,8-9H,4-5,7H2,1-3H3,(H,18,19,20)
• Standard InChI Key: MSBAXBZLUNTYGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NC2=NC=NC(=C2)C(F)(F)F

Introduction

(R)-tert-Butyl 3-((6-(trifluoromethyl)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate is a chemical compound used primarily in research and development. It is a derivative of pyrrolidine, which is a five-membered ring structure containing nitrogen, and it incorporates a trifluoromethylpyrimidine moiety. This compound is not intended for use as a pharmaceutical, food, or household product but is instead utilized in experimental settings.

Chemical Formula and Molecular Weight

• Chemical Formula: C14H19F3N4O2

• Molecular Weight: Approximately 332.32 g/mol (for the (3R) isomer).

Potential Applications

• Biological Research: Compounds with similar structures are often explored for their potential biological activities, such as enzyme inhibition or receptor modulation.

• Pharmaceutical Development: While not directly used as a drug, these compounds can serve as building blocks or intermediates in the synthesis of pharmaceuticals.

Storage and Handling

Given its use in research settings, proper storage and handling are crucial. Typically, such compounds are stored under refrigeration to maintain stability.

Storage Conditions

• Temperature: Refrigerated conditions.

• Transportation: Ice-cold transportation is recommended to prevent degradation.

Research Findings and Biological Activities

While specific research findings on (R)-tert-Butyl 3-((6-(trifluoromethyl)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate are not detailed in the available sources, compounds with similar structures have been studied for their biological activities. For instance, pyrimidine derivatives are often explored for their anticancer properties, such as acting as RXRα antagonists.